Cas no 1283103-86-5 (4-(1-Isopropyl-1H-indol-3-yl)butanoic acid)

• Product Name: 4-(1-Isopropyl-1H-indol-3-yl)butanoic acid
• CAS No: 1283103-86-5
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• MDL: MFCD15730346
• CID: 4692817
• PubChem ID: 53212402
• Update Time: 2025-05-20

4-(1-Isopropyl-1H-indol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-isopropyl-1H-indol-3-yl)butanoic acid
• 4-[1-(propan-2-yl)-1H-indol-3-yl]butanoic acid
• STL373051
• BBL032541
• 1H-indole-3-butanoic acid, 1-(1-methylethyl)-
• 4-(1-Isopropyl-1H-indol-3-yl)butanoic acid

• MDL： MFCD15730346
• Inchi： 1S/C15H19NO2/c1-11(2)16-10-12(6-5-9-15(17)18)13-7-3-4-8-14(13)16/h3-4,7-8,10-11H,5-6,9H2,1-2H3,(H,17,18)
• InChI Key： INLKUYUZFUEGOQ-UHFFFAOYSA-N
• SMILES： OC(CCCC1=CN(C2C=CC=CC1=2)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 290
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 4-(1-Isopropyl-1H-indol-3-yl)butanoic acid

Research Briefing on 4-(1-Isopropyl-1H-indol-3-yl)butanoic acid (CAS: 1283103-86-5): Recent Advances and Applications

4-(1-Isopropyl-1H-indol-3-yl)butanoic acid (CAS: 1283103-86-5) is a synthetic indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of small-molecule modulators targeting various biological pathways. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthesis methods, and emerging biological activities.

One of the most notable advancements in the study of 4-(1-Isopropyl-1H-indol-3-yl)butanoic acid is its application in the design of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory responses. The researchers utilized molecular docking simulations to elucidate the binding interactions between the compound and the COX-2 active site, revealing a unique binding mode that could inform the development of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory potential, recent research has highlighted the compound's utility in oncology. A preclinical study conducted by a team at the National Cancer Institute (NCI) in 2024 reported that 4-(1-Isopropyl-1H-indol-3-yl)butanoic acid derivatives exhibit promising antiproliferative activity against a panel of cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies indicated that these derivatives induce apoptosis via the mitochondrial pathway, suggesting their potential as chemotherapeutic agents. The study also emphasized the compound's favorable pharmacokinetic profile, with good oral bioavailability and low toxicity in animal models.

The synthesis of 4-(1-Isopropyl-1H-indol-3-yl)butanoic acid has also seen significant improvements in recent years. A 2024 paper in Organic Letters described a novel, high-yield synthetic route utilizing palladium-catalyzed cross-coupling reactions, which offers advantages in terms of scalability and cost-effectiveness. This methodological advancement is expected to facilitate broader access to the compound for both academic and industrial research, accelerating the discovery of new therapeutic applications.

Looking ahead, the versatility of 4-(1-Isopropyl-1H-indol-3-yl)butanoic acid as a chemical scaffold continues to inspire innovative research. Ongoing studies are exploring its potential in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in models of Alzheimer's disease. Furthermore, its role in modulating G-protein-coupled receptors (GPCRs) is under investigation, opening new avenues for drug discovery in areas such as metabolic disorders and cardiovascular diseases.

In conclusion, 4-(1-Isopropyl-1H-indol-3-yl)butanoic acid (CAS: 1283103-86-5) represents a promising compound with diverse therapeutic potential. The latest research underscores its significance as a versatile building block in medicinal chemistry and highlights its growing importance in the development of novel pharmacological agents. Continued exploration of its biological activities and optimization of its derivatives are expected to yield impactful discoveries in the coming years.